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Compound of Interest

Compound Name: Adriforant hydrochloride

Cat. No.: B560548 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Adriforant hydrochloride, a histamine H4 receptor antagonist used in research.

Adriforant hydrochloride (PF-03893787) is a potent and selective antagonist of the histamine

H4 receptor, investigated for its potential therapeutic effects in inflammatory conditions.[1] Due

to its bioactive nature and potential hazards, including being suspected of causing genetic

defects, cancer, and damage to fertility or the unborn child, as well as being very toxic to

aquatic life with long-lasting effects, strict disposal protocols are necessary.[2]

Hazard Profile and Safety Considerations
Before handling Adriforant hydrochloride, it is crucial to be aware of its associated hazard

classifications. While a comprehensive Safety Data Sheet (SDS) is not publicly available,

supplier information indicates the following potential hazards:
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Hazard Code Description

H341 Suspected of causing genetic defects

H350 May cause cancer

H351 Suspected of causing cancer

H360 May damage fertility or the unborn child

H361
Suspected of damaging fertility or the unborn

child

H370 Causes damage to organs

H410 Very toxic to aquatic life with long-lasting effects

Source: Ambeed[2]

Given these potential risks, Adriforant hydrochloride should be handled as a hazardous drug.

All personnel must be trained on the appropriate handling and disposal procedures, and

personal protective equipment (PPE), including gloves, lab coats, and safety glasses, should

be worn at all times.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Adriforant
hydrochloride and materials contaminated with it. This procedure is designed to comply with

general guidelines for hazardous chemical and pharmaceutical waste disposal.

Segregation of Waste:

Grossly Contaminated Waste: All unused or expired pure Adriforant hydrochloride, as

well as any materials significantly contaminated (e.g., from a spill), should be treated as

bulk hazardous chemical waste. These should be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Trace Contaminated Waste: Items with trace amounts of Adriforant hydrochloride, such

as empty vials, used syringes, gloves, bench paper, and other disposable lab supplies,

should be segregated into a separate hazardous waste stream for trace chemotherapy or
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pharmaceutical waste. These items should be placed in a designated, puncture-resistant,

and leak-proof container.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Adriforant hydrochloride," and the relevant hazard symbols (e.g., toxic,

environmental hazard). The accumulation start date should also be clearly marked on the

label.

Waste Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area away

from incompatible materials. The storage area should have secondary containment to

prevent the spread of material in case of a leak.

Disposal of Aqueous Solutions:

Aqueous solutions containing Adriforant hydrochloride should not be disposed of down

the drain due to its high aquatic toxicity.[2] These solutions must be collected as

hazardous chemical waste. Depending on institutional and local regulations, a chemical

treatment process to neutralize the compound may be required before collection by a

licensed hazardous waste disposal company.

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Disposal must be carried out by a licensed

and qualified hazardous waste management company. Ensure that all required paperwork

is completed accurately.

Experimental Workflow for Disposal
The logical flow for the proper disposal of Adriforant hydrochloride can be visualized as

follows:
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Adriforant Hydrochloride Waste Generated
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Disposal Decision Workflow for Adriforant Hydrochloride.

Disclaimer: This information is intended for guidance purposes only and should be

supplemented by a thorough review of your institution's specific safety and disposal protocols

and consultation with your Environmental Health and Safety (EHS) department. Always refer to

the most current local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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